Cas no 2840-91-7 (N-(4-acetamidocyclohexyl)acetamide)

• Product Name: N-(4-acetamidocyclohexyl)acetamide
• CAS No: 2840-91-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 915081
• PubChem ID: 230367
• Update Time: 2025-04-19

N-(4-acetamidocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidocyclohexyl)acetamide
• 1-Diethylamino-cis-buten-2
• 2-Buten-1-amine, N,N-diethyl-
• 2-Buten-1-amine, N,N-diethyl-, (E)-
• 2-Buten-1-amine, N,N-diethyl-, (Z)-
• 4-(diethylamino)-2-butene (Z)
• cis-1,4-Diacetamido-cyclohexan
• cis-1.4-Bis-< acetyl-amino> -cyclohexan
• cis-N,N-Diaethyl-N-1-< but-2-enyl> -amin
• cis-N,N-Diethyl(but-2-enyl)amin
• cis-N.N'-Diacetyl-1.4-diamino-cyclohexan
• CTK1B1371
• CTK1B1372
• CTK1J1657
• NSC-91732
• NCIOpen2_001564
• N,N'-(Cyclohexane-1,4-diyl)diethanimidic acid
• cis-1,4-Diacetamidocyclohexane
• 2077-92-1
• NSC145141
• DTXSID80942979
• Acetamide, n,n'-(p-cyclohexylene)bis-, trans-
• NSC91732
• TVILGUBKPIUIFC-UHFFFAOYSA-N
• DS-006232
• TVILGUBKPIUIFC-MGCOHNPYSA-N
• 2840-91-7
• SCHEMBL14495736
• N-[4-(Acetylamino)cyclohexyl]acetamide, (Z)-
• N,N'-trans-Cyclohexane-1,4-diyl]diacetamide
• NSC-25200
• SCHEMBL284319
• Acetamide, N,N'-1,4-cyclohexylenebis-, cis-
• AKOS003876338
• cis-1,4-Cyclohexanediamine, N,N'-diacetyl
• Acetamide, n,n-1,4-cyclohexanediylbis-
• SCHEMBL284342
• SCHEMBL284318
• 35541-71-0
• Acetamide, N,N'-1,4-cyclohexylenebis-, trans-
• CHEMBL3120732
• NSC25200
• Acetamide, N,N'-1,4-cyclohexanediylbis-, trans-
• trans-1,4-Diacetamidocyclohexane
• TVILGUBKPIUIFC-AOOOYVTPSA-N
• N-[4-(Acetylamino)cyclohexyl]acetamide, (E)-
• Acetamide, N,N'-1,4-cyclohexanediylbis-, cis-
• NSC-145141

• Inchi： 1S/C10H18N2O2/c1-7(13)11-9-3-5-10(6-4-9)12-8(2)14/h9-10H,3-6H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key： TVILGUBKPIUIFC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCC(CC1)NC(C)=O

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 1.35160